Cas no 2549042-36-4 (5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
• CAS No: 2549042-36-4
• MF: C₁₉H₁₉FN₆O₂
• MW: 382.391566514969
• CID: 5313591
• PubChem ID: 168002079
• Update Time: 2025-07-25

5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-methyl-2-[4-[3-(1H-pyrazol-1-yl)benzoyl]-1-piperazinyl]-4(3H)-pyrimidinone
• 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
• 2549042-36-4

• Inchi： 1S/C19H19FN6O2/c1-13-16(20)17(27)23-19(22-13)25-10-8-24(9-11-25)18(28)14-4-2-5-15(12-14)26-7-3-6-21-26/h2-7,12,16H,8-11H2,1H3
• InChI Key： QDQKVRBTTTXUSH-UHFFFAOYSA-N
• SMILES： FC1C(N=C(N=C1C)N1CCN(C(C2C=CC=C(C=2)N2C=CC=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 382.15535203g/mol
• Monoisotopic Mass: 382.15535203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.9±60.0 °C(Predicted)
• pka: 9.15±0.50(Predicted)

Additional information on 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one

Introduction to 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one (CAS No. 2549042-36-4)

The compound 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one, identified by its CAS number 2549042-36-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements, including a pyrazole moiety, a piperazine ring, and a dihydropyrimidine core, which collectively contribute to its unique chemical and biological properties.

One of the most striking features of 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is the presence of a fluoro substituent at the 5-position of the pyrimidine ring. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, fluorine can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. The incorporation of a fluoro group in this compound suggests that it may exhibit improved bioavailability and prolonged half-life compared to its non-fluorinated counterparts.

The methyl group at the 6-position of the pyrimidine ring further contributes to the compound's structural complexity and potential biological activity. Methyl groups are often used in medicinal chemistry to fine-tune the electronic properties of molecules, influence solubility, and modulate interactions with biological targets. In the context of 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one, the methyl substituent may play a crucial role in stabilizing the molecule's three-dimensional conformation, thereby affecting its binding affinity and selectivity.

A particularly notable feature of this compound is the presence of a pyrazole moiety linked to a piperazine ring through a benzoyl bridge. Pyrazole derivatives are known for their wide range of biological activities, including anti-inflammatory, antiviral, antibacterial, and anticancer properties. The pyrazole ring in this compound is connected to a piperazine ring via a benzoyl group, which serves as an important pharmacophoric element. Piperazine derivatives are also well-documented for their pharmacological effects, including antipsychotic, antihistaminic, and antiparasitic activities. The combination of these two heterocyclic systems in 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yl)benzoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one suggests that it may exhibit multiple modes of action and could be a valuable candidate for developing novel therapeutic agents.

The dihydropyrimidine core of this compound is another key structural feature that contributes to its potential biological activity. Dihydropyrimidine derivatives have been extensively studied for their various pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. The dihydropyrimidine scaffold provides a stable framework that can be modified to target specific biological pathways. In 5-fluoro-6-methyl-2-{4-[3-(1H-pyrazol-1-yll)benzoyl]piperazin-l-ytl}-3,4-dihydro-pyr-imidin-l-l-one, the dihydropyrimidine ring is functionalized at the 4-position with an oxygen atom, forming an -one group. This functionalization can influence the molecule's reactivity and interactions with biological targets.

Recent advancements in computational chemistry and drug discovery technologies have enabled researchers to more effectively explore the potential of complex molecules like 5-fluoro-l-methyl-Z-{d[3-(IH-pyrrol-I-IYI)-yl)benzoyI)piperazln-IYI]-3-tt}d hydropyr-imidin-l-l-one (CAS No. 25t90t42-t36-t). Molecular docking studies have shown that this compound can interact with various biological targets with high affinity. For instance, computational models suggest that it may bind to enzymes involved in signal transduction pathways and transcriptional regulation. These pathways are often dysregulated in diseases such as cancer and inflammation.

In addition to computational studies, experimental research has also provided valuable insights into the biological activity of this compound. Preliminary in vitro assays have demonstrated that 5-fluoro-l-methyl-Z-{d[3-(IH-pyrrol-I-IYI)-yl)benzoyI)piperazln-IYI]-3-tt}d hydropyr-imidin-l-l-one exhibits inhibitory activity against several target enzymes relevant to cancer progression. Specifically, it has shown promise in inhibiting kinases that are involved in cell proliferation and survival signaling cascades. These findings align with recent research indicating that targeting such kinases could be an effective strategy for developing anticancer therapies.

The compound's interaction with cellular pathways extends beyond cancer-related targets. Studies have also explored its potential effects on inflammatory pathways. Chronic inflammation is implicated in various diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The ability of 5-fluoro-l-methyl-Z-{d[3-(IH-pyrrol-I-IYI)-yl)benzoyI)piperazln-IYI]-3-tt}d hydropyr-imidin-l-l-one to modulate inflammatory responses has been investigated using both in vitro cell culture models and ex vivo tissue samples. Preliminary results suggest that it may inhibit key pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

Another area of interest is the potential application of this compound in treating neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive loss of neurons and dysfunction of neural networks. The structural features of 5-fluoro-l-methyl-Z-{d[3-(IH-pyrrol-I-IYI)-yl)benzoyI)piperazln-IYI]-3-tt}d hydropyr-imidin-l-l-one make it a promising candidate for developing drugs that can interact with neural receptors and modulate neurotransmitter systems affected by these diseases.

The synthesis of 5-fluoro-l-methyl-Z-{d[3-(IH-pyrrol-I-IYI)-yl)benzoyI)piperazln-IYI]-3-tt}d hydropyr-imidin-l-l-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key reactions, including condensation reactions between fluorinated pyrimidine precursors with appropriately substituted piperazine derivatives under controlled conditions. The introduction of the pyrazole moiety via cross-coupling reactions further highlights the synthetic complexity and elegance required to construct this molecule.

The development of efficient synthetic routes is crucial for both academic research and industrial applications. Researchers have focused on optimizing synthetic methodologies to improve yield, purity, and scalability while minimizing hazardous byproducts or waste generation. Advances in green chemistry principles have also influenced synthetic strategies for compounds like this one.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety profile before moving into human trials; therefore; researchers have begun investigating how quickly; this compound is absorbed; distributed; metabolized; and excreted by; living organisms: Preliminary studies using animal models suggest that it exhibits moderate oral bioavailability; rapid distribution throughout tissues; stable metabolism through Phase I; detoxification pathways; followed by excretion primarily via bile; suggesting favorable pharmacokinetic characteristics suitable for further clinical development.